Cas no 112819-26-8 (6-Bromo-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione)

• Product Name: 6-Bromo-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione
• CAS No: 112819-26-8
• MF: C₉H₇BrO₃S
• MW: 275.119080781937
• MDL: MFCD10574972
• CID: 1200754
• PubChem ID: 43167539
• Update Time: 2025-05-27

6-Bromo-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one, 6-bromo-2,3-dihydro-, 1,1-dioxide
• 6-BROMO-2,3-DIHYDRO-1??-BENZOTHIOPYRAN-1,1,4-TRIONE
• 6-bromo-1,1-dioxothiochroman-4-one
• EN300-69843
• 6-bromo-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione
• SCHEMBL2675723
• AKOS009375544
• 6-bromothiochroman-4-one 1,1-dioxide
• Z390053186
• ZIDGASJWZBLPDL-UHFFFAOYSA-N
• 112819-26-8
• 6-Bromo-1,1-dioxo-1-thiochroman-4-one
• C9H7BrO3S
• CS-0217170
• 6-bromo-3,4-dihydro-2H-1lambda-benzothiopyran-1,1,4-trione
• 6-bromo-3,4-dihydro-2H-1??-benzothiopyran-1,1,4-trione
• 6-bromo-1,1-dioxo-2,3-dihydrothiochromen-4-one
• AS-67967
• 6-Bromo-2,3-dihydrothiochromen-1,1-dioxide-4-one
• 6-bromo-3,4-dihydro-2H-1-benzothiopyran-1,1,4-trione
• 6-Bromo-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione

• MDL： MFCD10574972
• Inchi： 1S/C9H7BrO3S/c10-6-1-2-9-7(5-6)8(11)3-4-14(9,12)13/h1-2,5H,3-4H2
• InChI Key： ZIDGASJWZBLPDL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CCS2(=O)=O)=O

Computed Properties

• Exact Mass: 273.92991
• Monoisotopic Mass: 273.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 51.21

Additional information on 6-Bromo-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione

Recent Advances in the Study of 6-Bromo-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione (CAS: 112819-26-8)

The compound 6-Bromo-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione (CAS: 112819-26-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic pathways for 6-Bromo-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione, with a particular emphasis on optimizing yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These efforts have led to improved synthetic protocols that are both scalable and reproducible, making the compound more accessible for further research.

In terms of biological activity, preliminary investigations have revealed that 6-Bromo-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively targets cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This finding suggests potential applications in the development of novel anti-inflammatory agents.

Further research has explored the compound's mechanism of action at the molecular level. Computational modeling and in vitro assays have provided insights into how 6-Bromo-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione interacts with its biological targets. These studies have identified key binding sites and structural features that contribute to its activity, offering a foundation for the design of derivatives with enhanced potency and selectivity.

Despite these promising findings, challenges remain in the development of 6-Bromo-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently investigating formulation strategies and structural modifications to overcome these hurdles.

In conclusion, 6-Bromo-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione (CAS: 112819-26-8) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structure and biological activity make it a promising candidate for the development of new therapeutic agents. Continued research efforts are expected to shed more light on its potential applications and pave the way for clinical translation.